Cas no 2138181-04-9 (1H-2-Benzopyran-3-carboxylic acid, 7-methyl-1-oxo-, ethyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 7-methyl-1-oxo-, ethyl ester
• CAS No: 2138181-04-9
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 5259619
• Update Time: 2025-07-16

1H-2-Benzopyran-3-carboxylic acid, 7-methyl-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 7-methyl-1-oxo-, ethyl ester

• Inchi： 1S/C13H12O4/c1-3-16-13(15)11-7-9-5-4-8(2)6-10(9)12(14)17-11/h4-7H,3H2,1-2H3
• InChI Key： WNICURBIPQHBIG-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)OC(=O)C2=CC(C)=CC=C2C=1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 7-methyl-1-oxo-, ethyl ester

Compound CAS No. 2138181-04-9: 1H-2-Benzopyran-3-carboxylic Acid, 7-Methyl-1-Oxo-, Ethyl Ester

The compound with CAS No. 2138181-04-9, known as 1H-2-Benzopyran-3-carboxylic acid, 7-methyl-1-oxo-, ethyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene ring and a pyran ring. The benzopyran structure is particularly interesting due to its potential applications in drug design and material science.

Recent studies have highlighted the importance of benzopyran derivatives in the development of bioactive compounds. For instance, researchers have explored the anti-inflammatory and antioxidant properties of this compound, which make it a promising candidate for therapeutic applications. The 7-methyl substituent in the molecule plays a crucial role in modulating its pharmacokinetic properties, enhancing its stability and bioavailability.

The ethyl ester group attached to the carboxylic acid moiety not only influences the solubility of the compound but also facilitates its absorption in biological systems. This makes it an attractive target for drug delivery systems. Furthermore, the oxo group at position 1 contributes to the molecule's conjugation, which is essential for its electronic properties and reactivity.

From a synthetic perspective, the preparation of CAS No. 2138181-04-9 involves a multi-step process that typically includes cyclization reactions and functional group transformations. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis of this compound.

In terms of applications, benzopyran derivatives like this compound have shown potential in the development of fluorescent materials and sensors. The conjugated system in the molecule allows for strong absorption and emission properties, making it suitable for use in optoelectronic devices.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the benzopyran framework exhibits unique excited-state dynamics, which could be exploited for energy transfer applications.

In conclusion, CAS No. 2138181-04-9, or 1H-2-Benzopyran-3-carboxylic acid, 7-methyl-1-oxo-, ethyl ester, is a versatile compound with a wide range of potential applications in both medicinal and materials chemistry. Its unique structure and functional groups make it an intriguing subject for further research and development.